Cas no 126403-68-7 (Cyclopropylzinc bromide, 0.50 M in THF)

• Product Name: Cyclopropylzinc bromide, 0.50 M in THF
• CAS No: 126403-68-7
• MF: C₃H₅BrZn
• MW: 186.384796857834
• MDL: MFCD08741505
• CID: 897275
• PubChem ID: 329760740
• Update Time: 2025-05-26

Cyclopropylzinc bromide, 0.50 M in THF Chemical and Physical Properties

Names and Identifiers

• Cyclopropylzinc bromide
• cyclopropylzinc bromide solution 0.5m i&amp
• cyclopropan-1-yl
• Cyclopropyl
• cyclopropyl L
• Cyclopropyl radical
• Cyclopropylradikal
• Cyclopropylzinc broMide, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• Cyclopropylzinc broMide, 0.5M solution in THF, AcroSeal
• Cyclopropylzinc bromide solution
• Cyclopropylzinc bromide, 0.5 M in THF
• Cyclopropylzinc bromide, 0.50 M in THF
• CYCLOPROPYLZINC BROMIDE SOLUTION 0.5M I&
• Cyclopropylzinc bromide solution 0.5 in THF
• Cyclopropylzinc broMide solution 0.5 M in THF
• Cyclopropylzinc broMide, 0.5 M solution in THF, SpcSeal
• bromozinc(1+);cyclopropane
• 126403-68-7
• AKOS016017927
• Zinc, bromocyclopropyl-
• DTXSID601313676
• MFCD08741505
• CyclopropylZinc bromide, 0.5M in THF, packaged under Argon in resealable bottles

• MDL： MFCD08741505
• Inchi： 1S/C3H5.BrH.Zn/c1-2-3-1;;/h1H,2-3H2;1H;/q-1;;+2/p-1
• InChI Key： IKVDXUFZJARKPF-UHFFFAOYSA-M
• SMILES： Br[Zn+].[CH-]1CC1

Computed Properties

• Exact Mass: 183.88700
• Monoisotopic Mass: 183.88660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 14.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.969 g/mL at 25 °C
• Melting Point: N/A℃
• Boiling Point: Not available
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Solubility: Miscible with tetrahydrofuran.
• PSA: 0.00000
• LogP: 1.96110
• Sensitiveness: Air Sensitive
• Color/Form: 0.5 M in THF
• Vapor Pressure: Not available

Cyclopropylzinc bromide, 0.50 M in THF Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H314-H335-H351
• Warning Statement： P210-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310-P370+P378
• Hazardous Material transportation number：UN 3399 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37/38-40
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：4.3
• Storage Condition：2-8°C
• Risk Phrases：R11
• Safety Term：S16-26-33-43

Additional information on Cyclopropylzinc bromide, 0.50 M in THF

Comprehensive Overview of Cyclopropylzinc bromide (CAS No. 126403-68-7) in Organic Synthesis

Cyclopropylzinc bromide (CAS No. 126403-68-7), a 0.50 M solution in THF, is a highly versatile organometallic reagent widely employed in modern organic synthesis. As a cyclopropylating agent, it enables the efficient introduction of the strained cyclopropyl ring into target molecules, a structural motif prevalent in pharmaceuticals, agrochemicals, and advanced materials. The THF solvent system ensures excellent solubility and reactivity, making this reagent a preferred choice for Negishi coupling, nucleophilic additions, and other transition-metal-catalyzed transformations.

The growing demand for cyclopropyl-containing compounds in drug discovery (e.g., HCV protease inhibitors and antidepressant development) has driven significant interest in Cyclopropylzinc bromide solutions. Researchers frequently search for "how to handle air-sensitive organozinc reagents" or "cyclopropylation reaction optimization," reflecting practical concerns in synthetic workflows. This reagent's 0.50 M concentration offers optimal balance between reactivity and handling safety, addressing common queries about "THF-compatible organometallics" and "scalable cyclopropyl synthesis."

From a mechanistic perspective, the Zn-Br bond polarization in Cyclopropylzinc bromide facilitates selective transmetalation with palladium or nickel catalysts, a feature exploited in constructing chiral cyclopropane derivatives – a hot topic in asymmetric synthesis. Recent publications highlight its utility in cross-coupling reactions with aryl halides (search trends: "cyclopropylzinc vs cyclopropylmagnesium reactivity") and conjugate additions to α,β-unsaturated carbonyls. The THF solvation effect enhances reagent stability while maintaining sufficient nucleophilicity, a technical detail often queried as "solvent effects on organozinc reactivity."

Practical considerations for this reagent include storage under inert atmosphere (addressing the popular search term "shelf life of zinc reagents in THF") and compatibility with low-temperature reactions (-78°C to 0°C range). Its application in flow chemistry systems has gained attention, with researchers investigating "continuous processing with organozinc compounds" to improve reaction efficiency and safety. The cyclopropyl group's unique bioisosteric properties – frequently searched in relation to "ring strain in medicinal chemistry" – further elevate the importance of this reagent in lead optimization.

Quality control parameters for 0.50 M Cyclopropylzinc bromide in THF typically involve titration methods (search keyword: "organometallic reagent assay techniques") and moisture content analysis. Recent advances in cryogenic NMR have enabled better characterization of its solution structure, addressing academic interest in "organozinc speciation in donor solvents." The reagent's role in green chemistry initiatives – particularly in atom-economic transformations – aligns with growing searches for "sustainable organometallic reagents."

In material science applications, Cyclopropylzinc bromide facilitates the synthesis of cyclopropane-functionalized polymers (emerging search term: "strained-ring monomers for advanced materials"). Its use in photoredox catalysis systems has been explored recently, coinciding with increased searches for "zinc reagents in radical chemistry." The 0.50 M concentration proves particularly advantageous for high-throughput screening applications where precise stoichiometry is crucial.

From a regulatory standpoint, proper handling of THF solutions requires attention to ventilation requirements (common query: "THF exposure limits in laboratories"). The reagent's compatibility with microwave-assisted synthesis has been documented, responding to industrial interest in "accelerated organometallic reactions." As synthetic methodologies evolve, Cyclopropylzinc bromide maintains relevance through its balanced reactivity profile and operational simplicity – factors frequently cited in searches for "user-friendly organometallics."

The development of stabilized formulations (search trend: "non-pyrophoric zinc reagents") has expanded applications in academic settings. Recent patent literature reveals innovative uses in heterocycle functionalization, particularly for pharmacophore modification – a topic generating searches like "zinc-mediated heterocycle synthesis." The reagent's chemoselectivity in polyfunctional molecules remains an active research area, with particular focus on "directed cyclopropylation strategies."

In conclusion, Cyclopropylzinc bromide (CAS 126403-68-7) as a 0.50 M THF solution represents a critical tool for contemporary synthetic challenges. Its intersection with trending topics like precise molecular editing, late-stage functionalization, and bioactive scaffold construction ensures continued importance across chemical disciplines. The reagent's adaptability to both traditional and emerging synthetic platforms – from batch processes to continuous manufacturing – positions it as a staple for researchers addressing complex molecular architectures.